Cas no 460039-77-4 (Benzenepropanoicacid,-amino-3-phenoxy-,methylester,(S)-)

• Product Name: Benzenepropanoicacid,-amino-3-phenoxy-,methylester,(S)-
• CAS No: 460039-77-4
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD08056755
• CID: 5575911
• PubChem ID: 29059436
• Update Time: 2025-11-06

Benzenepropanoicacid,-amino-3-phenoxy-,methylester,(S)- Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(3-phenoxyphenyl)propanoate
• 460039-77-4
• EN300-22046340
• Methyl (betaS)-beta-amino-3-phenoxybenzenepropanoate
• DTXSID301246270
• Benzenepropanoicacid,-amino-3-phenoxy-,methylester,(S)-
• Benzenepropanoic acid, -amino-3-phenoxy-, methyl ester, (S)-
• Benzenepropanoic acid, β-amino-3-phenoxy-, methyl ester, (βS)-

• MDL： MFCD08056755
• Inchi： 1S/C16H17NO3/c1-19-16(18)11-15(17)12-6-5-9-14(10-12)20-13-7-3-2-4-8-13/h2-10,15H,11,17H2,1H3/t15-/m0/s1
• InChI Key： IFZLRWILMORZCV-HNNXBMFYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 402.7±40.0 °C(Predicted)
• pka: 7.47±0.10(Predicted)

Additional information on Benzenepropanoicacid,-amino-3-phenoxy-,methylester,(S)-

Benzenepropanoic Acid, Amino-3-phenoxy-, Methylester, (S)-: A Comprehensive Overview

Benzenepropanoic acid, amino-3-phenoxy-, methylester, (S)-, also known by its CAS number 460039-77-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a methyl ester derivative of an amino-substituted benzenepropanoic acid with a phenoxy group at the 3-position. Its structure is characterized by a benzene ring connected to a propanoic acid moiety, which is further substituted with an amino group and a phenoxy group. The (S) designation indicates the stereochemistry at the chiral center of the molecule.

The compound's structure lends itself to various applications in drug discovery and development. Recent studies have highlighted its potential as a lead compound in the design of novel therapeutic agents. For instance, research has shown that this compound exhibits antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy, where it demonstrates potential as an anticancer agent.

One of the key areas of research involving this compound is its role in neurodegenerative diseases. Studies have shown that it can interact with proteins involved in Alzheimer's disease, potentially offering a new avenue for treating this debilitating condition. Furthermore, its anti-inflammatory properties have been investigated, suggesting its utility in managing chronic inflammatory disorders such as arthritis.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential clinical applications.

In terms of physical properties, this compound has a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets at an atomic level. These studies have provided insights into its binding affinity and selectivity for specific receptors, paving the way for rational drug design.

In conclusion, Benzenepropanoic acid, amino-3-phenoxy-, methylester, (S)- (CAS 460039-77-4) is a versatile compound with a wide range of applications in drug discovery and development. Its unique structure and biological properties make it a valuable tool for researchers seeking innovative solutions to complex medical challenges.